Cas no 1261974-85-9 (2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1261974-85-9
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• MDL: MFCD18312729
• CID: 1219758
• PubChem ID: 53218454
• Update Time: 2025-10-21

2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid
• 2-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 1261974-85-9
• MFCD18312729
• 2'-Chloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80683395

• MDL： MFCD18312729
• Inchi： 1S/C15H11ClO4/c1-20-15(19)9-6-7-13(16)12(8-9)10-4-2-3-5-11(10)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： DUKJDUXHRVUISX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 290.0345865g/mol
• Monoisotopic Mass: 290.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid

Research Brief on 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid (CAS: 1261974-85-9): Recent Advances and Applications

2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid (CAS: 1261974-85-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoic acid derivative structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, reducing costs and improving scalability. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These improvements in synthesis and characterization have facilitated further exploration of its biological activities.

In terms of pharmacological applications, 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid has demonstrated notable efficacy in preclinical studies. For instance, its anti-inflammatory properties have been linked to the inhibition of key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, its anticancer potential has been investigated in various cell lines, where it has shown the ability to induce apoptosis and inhibit cell proliferation. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting inflammatory diseases and cancer.

Despite these promising results, challenges remain in the development of 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent studies have begun to explore structural modifications of the compound to enhance its pharmacokinetic properties while maintaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these modifications, offering a rational approach to drug design.

In conclusion, 2-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid (CAS: 1261974-85-9) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Continued research efforts aimed at optimizing its synthesis, understanding its mechanism of action, and improving its pharmacological profile will be crucial in advancing this compound toward clinical development. This research brief underscores the importance of ongoing studies in unlocking the full potential of this promising molecule.